Methyl 2-chloro-4-sulfamoylbenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-chloro-4-sulfamoylbenzoate” is a chemical compound with the CAS Number: 1190947-65-9 . It has a molecular weight of 249.67 and its IUPAC name is methyl 4-(aminosulfonyl)-2-chlorobenzoate . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The molecular formula of “this compound” is C8H8ClNO4S . The InChI code is 1S/C8H8ClNO4S/c1-14-8(11)6-3-2-5(4-7(6)9)15(10,12)13/h2-4H,1H3,(H2,10,12,13) .Physical and Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . Unfortunately, specific physical and chemical properties such as boiling point, density, and solubility were not available in the sources I found .Scientific Research Applications
Structural and Molecular Analysis
- The compound has been studied for its structural and molecular properties. For instance, Rafique et al. (2009) analyzed a related salt, focusing on its intramolecular hydrogen bonds and crystal structure, which could inform the understanding of Methyl 2-chloro-4-sulfamoylbenzoate's properties (Rafique et al., 2009).
Analytical Chemistry
- In analytical chemistry, methods have been developed to determine related compounds like clopamide and its impurities, including 4-chloro-3-sulfamoylbenzoic acids, in tablets. Such techniques could be adapted for this compound (Hubicka et al., 2009).
Potential in Agriculture
- This compound may have potential applications in agriculture. For example, Mereiter (2011) studied a related herbicide, triflusulfuron-methyl, focusing on its molecular structure and interactions (Mereiter, 2011).
Corrosion Inhibition
- The compound has been tested as a corrosion inhibitor for mild steel, showing increased efficiency with higher concentrations and confirming its potential for industrial applications (Sappani & Karthikeyan, 2014).
Antimicrobial Studies
- Kavitha et al. (2020) synthesized and studied 4-chloro-3-sulfamoylbenzoic acid, a related compound, for its antibacterial properties, indicating potential antimicrobial applications for this compound (Kavitha et al., 2020).
Synthesis and Pharmaceutical Applications
- Various synthesis methods have been explored for related compounds, which could provide insights into the synthesis of this compound and its derivatives for potential pharmaceutical applications (Xiu-lan, 2009).
Quantum Chemical Studies
- Charanya et al. (2022) performed quantum computational calculations on a related compound, which can provide insights into the electronic properties and potential applications of this compound in various fields (Charanya et al., 2022).
Safety and Hazards
“Methyl 2-chloro-4-sulfamoylbenzoate” has been classified with the GHS07 pictogram and carries the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
Methyl 2-chloro-4-sulfamoylbenzoate is a chemical compound that has been studied for its potential anticancer properties . The primary target of this compound is the M1 subunit of human ribonucleotide reductase (hRRM1) . hRRM1 is a key enzyme involved in the reduction of ribonucleotides to 2′-deoxyribonucleotides, a process that is rate-limiting in the de novo synthesis of deoxynucleotide triphosphates (dNTPs), which are vital for DNA replication and repair .
Mode of Action
It is believed that the compound interacts with its target, hrrm1, and inhibits its function . This inhibition disrupts the production of dNTPs, thereby affecting DNA replication and repair processes in cancer cells .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the de novo synthesis of deoxynucleotide triphosphates (dNTPs) . By inhibiting hRRM1, the compound disrupts this pathway, leading to a decrease in the availability of dNTPs for DNA replication and repair . This can lead to cell cycle arrest and apoptosis, particularly in rapidly dividing cancer cells .
Result of Action
The inhibition of hRRM1 by this compound leads to a decrease in the production of dNTPs . This disrupts DNA replication and repair processes, particularly in cancer cells that rely heavily on these processes for their rapid proliferation . As a result, the compound can induce cell cycle arrest and apoptosis in these cells .
Properties
IUPAC Name |
methyl 2-chloro-4-sulfamoylbenzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO4S/c1-14-8(11)6-3-2-5(4-7(6)9)15(10,12)13/h2-4H,1H3,(H2,10,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYBCUBHRVSIRLN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)S(=O)(=O)N)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1190947-65-9 |
Source
|
Record name | methyl 2-chloro-4-sulfamoylbenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.